POLYSTER RESIN
Overview
Description
Polyester resins are synthetic resins formed by the reaction of dibasic organic acids and polyhydric alcohols . They are widely used in various industries due to their adhesive properties, durability, and resistance to chemical and environmental degradation . They are used in sheet moulding compound, bulk moulding compound, and the toner of laser printers .
Synthesis Analysis
Polyester resins are synthesized through a process called ‘lay-up’. This involves alternating layers of the polyester resin and the reinforcing material, followed by the application of heat or pressure to cure the resin, forming a solid, robust structure . The proportion of the resin to the reinforcing material can be adjusted to tailor the composite’s properties to specific applications .Molecular Structure Analysis
The molecular structure of a typical polyester consists of ester groups (CO – O – C) and reactive sites (C* = C*) within the molecular chain . The polyester resin is a solution of a polyester in a monomer which is usually styrene .Chemical Reactions Analysis
Unsaturated polyesters are condensation polymers formed by the reaction of polyols (also known as polyhydric alcohols), organic compounds with multiple alcohol or hydroxy functional groups, with unsaturated and in some cases saturated dibasic acids . The initially liquid resin is converted to a solid by cross-linking chains .Physical And Chemical Properties Analysis
Polyester resins are transparent, high-density polymers with excellent strength and water resistance . They are viscous, pale-colored liquids consisting of a solution of a polyester in a reactive diluent which is usually styrene . The addition of styrene in amounts of up to 50% helps to make the resin easier to handle by reducing its viscosity .Mechanism of Action
The mechanism of action of polyester resins involves the curing reaction. The initially liquid resin is converted to a solid by cross-linking chains. This is done by creating free radicals at unsaturated bonds, which propagate in a chain reaction to other unsaturated bonds in adjacent molecules, linking them in the process .
Safety and Hazards
Future Directions
properties
CAS RN |
113669-95-7 |
|---|---|
Molecular Formula |
C11H12O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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